methyl 4-(2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N5O5/c1-14-3-9-17(10-4-14)25-11-12-26-19(29)20(30)27(24-22(25)26)13-18(28)23-16-7-5-15(6-8-16)21(31)32-2/h3-10H,11-13H2,1-2H3,(H,23,28)
• InChI Key: JERSQWKQLJQEPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C22H21N5O5
• Molecular Weight: 435.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an imidazo[2,1-c][1,2,4]triazin ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in organic chemistry and are often found in many pharmaceuticals and functional materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple functional groups and a heterocyclic ring would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the acetamido and benzoate groups might be involved in reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar acetamido and benzoate groups.

Scientific Research Applications

Pharmacological Research

. These features are often found in biologically active compounds, indicating that this molecule could be explored for its therapeutic properties. Research could focus on synthesizing derivatives and evaluating their efficacy as potential medications for various diseases.

Chemical Synthesis and Reactivity

. This makes it a valuable subject for studying organic synthesis methods, reaction mechanisms, and the development of new chemical reactions that could lead to the creation of novel compounds with unique properties.

Material Science

Due to its complex structure, this compound could be used in the development of new materials. .

Mechanism of Action

Without specific information, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. For example, if it shows promising biological activity, it could be studied as a potential pharmaceutical.